Cas no 1368129-80-9 (1,4-dimethylpyrrolidin-3-amine)

• Product Name: 1,4-dimethylpyrrolidin-3-amine
• CAS No: 1368129-80-9
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD22071631
• CID: 4593918
• PubChem ID: 13933139
• Update Time: 2025-06-14

1,4-dimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethylpyrrolidin-3-amine, Mixture of diastereomers
• 3-Pyrrolidinamine, 1,4-dimethyl-
• 1,4-dimethylpyrrolidin-3-amine

• MDL： MFCD22071631
• Inchi： 1S/C6H14N2/c1-5-3-8(2)4-6(5)7/h5-6H,3-4,7H2,1-2H3
• InChI Key： QWUYUMSIOXRISF-UHFFFAOYSA-N
• SMILES： N1(C)CC(C)C(N)C1

Experimental Properties

• Melting Point: NA

1,4-dimethylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4-dimethylpyrrolidin-3-amine

Research Brief on 1,4-Dimethylpyrrolidin-3-amine (CAS: 1368129-80-9): Recent Advances and Applications

The compound 1,4-dimethylpyrrolidin-3-amine (CAS: 1368129-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its pyrrolidine core and dimethyl substitutions, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects, particularly in the central nervous system (CNS) and as a modulator of enzyme activity.

One of the most notable advancements in the study of 1,4-dimethylpyrrolidin-3-amine is its application in the development of novel CNS-targeting drugs. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility as a building block for the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic properties. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in drug discovery.

In addition to its role in CNS drug development, recent investigations have explored the compound's potential as an enzyme inhibitor. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of 1,4-dimethylpyrrolidin-3-amine exhibit inhibitory activity against monoamine oxidases (MAOs), enzymes implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. These findings suggest that further optimization of the compound's structure could lead to the development of new MAO inhibitors with improved efficacy and safety profiles.

The synthesis and characterization of 1,4-dimethylpyrrolidin-3-amine have also been refined in recent years. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to produce the compound with higher enantiomeric purity and yield, as reported in Organic Process Research & Development (2023). These methodological improvements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Looking ahead, the versatility of 1,4-dimethylpyrrolidin-3-amine positions it as a key player in the discovery of new therapeutics. Ongoing research is focused on expanding its applications beyond CNS and enzyme modulation, including its potential use in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs and advancing the field of chemical biology.